Cas no 85414-22-8 (sodium 1-methyl-5-oxopyrrolidine-3-carboxylate)

• Product Name: sodium 1-methyl-5-oxopyrrolidine-3-carboxylate
• CAS No: 85414-22-8
• MF: C₆H₈NNaO₃
• MW: 165.122392654419
• CID: 990462
• PubChem ID: 23695988
• Update Time: 2025-04-20

sodium 1-methyl-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium 1-methyl-5-oxopyrrolidine-3-carboxylate
• DTXSID501005921
• NS00092376
• EINECS 287-192-1
• 85414-22-8
• sodium;1-methyl-5-oxopyrrolidine-3-carboxylate
• 3-Pyrrolidinecarboxylic acid, 1-methyl-5-oxo-, sodium salt
• Sodium 1-methyl-5-oxo-3-pyrrolidinecarboxylate
• SCHEMBL10926154
• Sodium N-methyl-2-pyrrolidone-4-carboxylate
• MLQPRLORQXODET-UHFFFAOYSA-M

• Inchi： 1S/C6H9NO3.Na/c1-7-3-4(6(9)10)2-5(7)8;/h4H,2-3H2,1H3,(H,9,10);/q;+1/p-1
• InChI Key： MLQPRLORQXODET-UHFFFAOYSA-M
• SMILES： [Na+].O=C1CC(C(=O)[O-])CN1C

Computed Properties

• Exact Mass: 165.040188
• Monoisotopic Mass: 165.040188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4

Experimental Properties

• Boiling Point: 361.7°C at 760 mmHg
• Flash Point: 172.5°C